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Compound of Interest

1-Bromo-3-(bromomethyl)-2-
Compound Name:
methylbenzene

Cat. No.: B177323

This guide provides essential safety, handling, and disposal procedures for 1-Bromo-3-
(bromomethyl)-2-methylbenzene, tailored for researchers, scientists, and drug development
professionals. The information is compiled from safety data for structurally similar compounds
and established best practices for hazardous chemical waste management.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-3-(bromomethyl)-2-
methylbenzene was located. The following information is based on data from analogous
brominated aromatic compounds and should be used as a guide. Researchers must exercise
caution, apply best laboratory practices, and adhere to all local, regional, and national
regulations.

Hazard Profile and Safety Summary

1-Bromo-3-(bromomethyl)-2-methylbenzene should be treated as a hazardous substance.
Based on structurally related compounds, it is expected to be a skin and eye irritant.[1][2]
Inhalation may cause respiratory tract irritation.[1] Proper handling requires working in a
chemical fume hood with appropriate personal protective equipment (PPE).

Quantitative Data for Structurally Related Compounds

As specific data for 1-Bromo-3-(bromomethyl)-2-methylbenzene is not readily available, the
following table summarizes information for similar brominated aromatic compounds to provide
an estimation of its properties and hazards.[1]
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1-Bromo-3- 1-(bromomethyl)-3- 1-bromo-2-
Property
chlorobenzene chlorobenzene phenylethane
Molecular Formula CeHa4BrCl C7HeBrCl CsHoBr
Molecular Weight 191.45 g/mol 205.48 g/mol 185.06 g/mol
Clear colorless to light  Clear light brown N
Appearance o o Not Specified
yellow liquid liquid
Boiling Point 196 °C 237.8°C 221 °C
Density 1.63 g/mL at 25 °C 1.57 g/cm3 1.355 g/cm3
Flash Point 80 °C (closed cup) 103.6 °C 97 °C
Skin irritation, serious Causes severe skin Harmful if swallowed,
Hazards eye irritation, burns and eye causes serious eye
combustible liquid.[1] damage.[1] irritation.

Operational and Disposal Protocols

The proper disposal of 1-Bromo-3-(bromomethyl)-2-methylbenzene is a multi-step process
that begins with correct handling and waste segregation and ends with compliant disposal
through a licensed facility.

Personal Protective Equipment (PPE) and Handling

Before handling the chemical for any purpose, including disposal, ensure the following PPE is

worn:
o Eye Protection: Chemical safety goggles or a face shield.[1]

» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).[1]

o Skin and Body Protection: A lab coat and appropriate protective clothing.[1]
Handling Protocol:

o Always work in a well-ventilated chemical fume hood.[1]
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Ensure an eyewash station and safety shower are readily accessible.[1]

Avoid all contact with skin, eyes, and clothing.[1]

Do not inhale vapors.[2]

Keep the chemical away from heat, sparks, and open flames.[1]

Spill Management Protocol

In the event of a spill, follow these steps:

e Evacuation and Ventilation: Immediately evacuate the area and ensure adequate ventilation.
Remove all potential sources of ignition.[1][3]

o Containment: Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or earth.[1]

o Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, sealed, and properly labeled container for disposal.[1][4]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.[1] All cleaning materials must also be disposed of as
hazardous waste.

Waste Disposal Procedure

This material must be treated as hazardous waste.[1][2] Do not dispose of it down the drain or
in regular trash.[2]

Step 1: Waste Characterization

e The waste is characterized as a halogenated organic compound. It should not be mixed with
non-halogenated solvent waste, as this significantly increases disposal costs.[5]

Step 2: Waste Collection and Storage
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Collect waste 1-Bromo-3-(bromomethyl)-2-methylbenzene and any contaminated
materials (e.g., absorbent pads, gloves) in a designated, compatible, and leak-proof
container.[6]

The container must be kept tightly closed except when adding waste.[2][7]

Label the container clearly with "Hazardous Waste" and the full chemical name: "1-Bromo-3-
(bromomethyl)-2-methylbenzene".[6] List all constituents if it is a mixed waste stream.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acids, and bases.[2][8]

Step 3: Final Disposal Method

The recommended method for final disposal is incineration at a licensed hazardous waste
disposal facility.[9] The material should be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber to manage
harmful by-products.[1][9]

Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a certified professional waste disposal service.[10]

All disposal practices must strictly comply with local, regional, and national regulations.[1]

Step 4: Empty Container Disposal

Do not reuse empty containers.[1]

For a container to be considered non-hazardous, it must be thoroughly emptied. The first
rinse with a suitable solvent must be collected and disposed of as hazardous waste.[6]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[6]

After proper rinsing and air-drying in a fume hood, deface the label and dispose of the
container according to your institution's guidelines for solid waste.[6]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-3-

(bromomethyl)-2-methylbenzene.
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Caption: Disposal workflow for 1-Bromo-3-(bromomethyl)-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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